Cas no 51149-68-9 ((3,3-diethoxyprop-1-yn-1-yl)cyclopentane)

(3,3-diethoxyprop-1-yn-1-yl)cyclopentane structure
51149-68-9 structure
Product Name:(3,3-diethoxyprop-1-yn-1-yl)cyclopentane
CAS No:51149-68-9
MF:C12H20O2
MW:196.286004066467
CID:934851
PubChem ID:316614
Update Time:2025-04-19

(3,3-diethoxyprop-1-yn-1-yl)cyclopentane Chemical and Physical Properties

Names and Identifiers

    • (3,3-diethoxyprop-1-yn-1-yl)cyclopentane
    • 3,3-diethoxyprop-1-ynylcyclopentane
    • DTXSID30311696
    • 51149-68-9
    • DS-013892
    • NSC244917
    • NSC-244917
    • Inchi: 1S/C12H20O2/c1-3-13-12(14-4-2)10-9-11-7-5-6-8-11/h11-12H,3-8H2,1-2H3
    • InChI Key: XSELNVVDWXTODF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CC1CCCC1)OCC

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.95
  • Boiling Point: 276.6°C at 760 mmHg
  • Flash Point: 98.9°C
  • Refractive Index: 1.467
  • PSA: 18.46
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD